N-{4-[(4-benzhydryl-1-piperidinyl)methyl]phenyl}acetamide

• Molecular Formula: C27H30N2O
• Molecular Weight: 398.5 g/mol
• IUPAC Name: N-[4-[(4-benzhydrylpiperidin-1-yl)methyl]phenyl]acetamide
• InChI: InChI=1S/C27H30N2O/c1-21(30)28-26-14-12-22(13-15-26)20-29-18-16-25(17-19-29)27(23-8-4-2-5-9-23)24-10-6-3-7-11-24/h2-15,25,27H,16-20H2,1H3,(H,28,30)
• InChI Key: ULTQHSWCSYYROY-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=CC=C(C=C1)CN2CCC(CC2)C(C3=CC=CC=C3)C4=CC=CC=C4

Description

N-{4-[(4-benzhydryl-1-piperidinyl)methyl]phenyl}acetamide is a useful research compound. Its molecular formula is C27H30N2O and its molecular weight is 398.5 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

To a solution of 8 parts of 4-{[4-(diphenylmethyl)-1-piperidinyl]methyl}benzenamine in 50 parts of acetic acid is added 5 parts of acetic anhydride. The resultant mixture is heated to the boiling point under reflux and maintained thereat for 10 minutes, then stripped of solvents by vacuum distillation. The residue is combined with 10 volumes of water. The resultant mixture is made alkaline with concentrated ammonium hydroxide. The mixture thus obtained is extracted with dichloromethane. The dichloromethane extract is dried over anhydrous potassium carbonate and then stripped of solvent by vacuum distillation. The residue, recrystallized from benzene, affords N-acetyl-4-{[4-(diphenylmethyl)-1-piperidinyl]methyl}benzenamine melting at approximately 182°-183°. The product has the formula ##STR5##

Synthesis routes and methods II

Procedure details